BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Techazene (CAS
Number 117-18-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B7766808

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tecnazene, with the chemical name 1,2,4,5-tetrachloro-3-nitrobenzene and CAS number 117-
18-0, is a synthetic organochlorine compound. It has been primarily utilized as a fungicide and
a potato sprout suppressant. This technical guide provides a comprehensive overview of
Tecnazene, focusing on its chemical and physical properties, mechanism of action,
metabolism, toxicity, and analytical methodologies. The information is curated to be a valuable
resource for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Tecnazene is a crystalline solid that is beige or pale yellow in appearance. It is characterized
by its stability under normal conditions. A summary of its key chemical and physical properties
is presented in Table 1.

Table 1: Chemical and Physical Properties of Techazene
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Property Value Reference(s)

1,2,4,5-tetrachloro-3-

IUPAC Name i
nitrobenzene
CAS Number 117-18-0
Molecular Formula CeHCIaNO:2
Molecular Weight 260.89 g/mol
Melting Point 98-101 °C
Boiling Point 304 °C
Water Solubility 0.44 mg/L at 20 °C
LogP (Octanol-Water Partition
- 4.38
Coefficient)
Vapor Pressure 0.0013 Pa at 20 °C
Beige or pale yellow crystalline
Appearance

powder

Mechanism of Action

The primary mode of action of Techazene as a fungicide involves the disruption of fungal cell
membrane structure and function. This disruption is believed to be a consequence of its ability
to induce lipid peroxidation.

While the precise signaling pathway has not been fully elucidated, it is hypothesized that
Tecnazene, due to its electrophilic nature, interacts with cellular nucleophiles, such as
glutathione, leading to a depletion of cellular antioxidants. This depletion can result in an
accumulation of reactive oxygen species (ROS), which in turn triggers lipid peroxidation. The
resulting damage to the fungal cell membrane compromises its integrity, leading to leakage of
cellular contents and ultimately, cell death. It is also suggested that this disruption of membrane
integrity may be linked to interference with the ergosterol biosynthesis pathway, a common
target for many antifungal agents.[1][2]

Below is a proposed signaling pathway for Tecnazene-induced fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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